Cas no 1213303-09-3 ((1S)-1-(1H-pyrrol-2-yl)ethan-1-amine)

• Product Name: (1S)-1-(1H-pyrrol-2-yl)ethan-1-amine
• CAS No: 1213303-09-3
• MF: C₆H₁₀N₂
• MW: 110.157001018524
• CID: 6175853
• PubChem ID: 78960970
• Update Time: 2025-08-05

(1S)-1-(1H-pyrrol-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(1H-pyrrol-2-yl)ethan-1-amine
• 1213303-09-3
• AKOS017405122
• EN300-1870043

• Inchi： 1S/C6H10N2/c1-5(7)6-3-2-4-8-6/h2-5,8H,7H2,1H3/t5-/m0/s1
• InChI Key： KYCDNQPIQHCAFW-YFKPBYRVSA-N
• SMILES： N1C=CC=C1[C@H](C)N

Computed Properties

• Exact Mass: 110.084398327g/mol
• Monoisotopic Mass: 110.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 72.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 41.8Ų

Additional information on (1S)-1-(1H-pyrrol-2-yl)ethan-1-amine

Introduction to (1S)-1-(1H-pyrrol-2-yl)ethan-1-amine and CAS No. 1213303-09-3

(1S)-1-(1H-pyrrol-2-yl)ethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1213303-09-3, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The compound belongs to the class of pyrrole derivatives, which are well-known for their diverse biological activities and roles in medicinal chemistry.

The structural framework of (1S)-1-(1H-pyrrol-2-yl)ethan-1-amine consists of a pyrrole ring linked to an ethylamine moiety. This configuration imparts specific steric and electronic characteristics that make it a valuable scaffold for designing novel therapeutic agents. The presence of the (1S) configuration indicates a specific stereochemical arrangement, which is crucial for the biological activity of the molecule.

In recent years, there has been a growing interest in pyrrole-based compounds due to their wide range of biological activities. These compounds have been explored for their potential in treating various diseases, including cancer, infectious diseases, and neurological disorders. The pyrrole ring itself is a heterocyclic aromatic compound that can interact with biological targets in multiple ways, making it a versatile building block for drug discovery.

One of the most compelling aspects of (1S)-1-(1H-pyrrol-2-yl)ethan-1-amine is its potential as a lead compound for further derivatization. Researchers have utilized this molecule as a starting point to develop more complex structures with enhanced pharmacological properties. The ethylamine group provides a site for functionalization, allowing chemists to introduce various substituents that can modulate the biological activity of the compound.

Recent studies have highlighted the importance of stereochemistry in drug design. The (1S) configuration of (1S)-1-(1H-pyrrol-2-yl)ethan-1-amine plays a critical role in determining its interaction with biological targets. This stereochemical specificity can lead to improved efficacy and reduced side effects compared to racemic mixtures or other stereoisomers. The precise control over stereochemistry is essential for developing drugs that are both effective and safe.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of pyrrole derivatives. These compounds have shown promise in preclinical studies as inhibitors of various enzymes and receptors involved in disease pathways. For instance, some pyrrole-based molecules have demonstrated anti-inflammatory, antiviral, and anticancer properties. The versatility of this class of compounds makes them attractive for drug development across multiple therapeutic areas.

The synthesis of (1S)-1-(1H-pyrrol-2-yl)ethan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as asymmetric catalysis, have been employed to achieve the desired stereochemical configuration efficiently. These methods are crucial for producing enantiomerically pure compounds, which are often required for therapeutic applications.

In conclusion, (1S)-1-(1H-pyrrol-2-yl)ethan-1-amine (CAS No. 1213303-09-3) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and stereochemical properties make it an excellent candidate for further exploration as a lead molecule. As research continues to uncover new applications for pyrrole derivatives, compounds like this one are likely to play a crucial role in the discovery and development of novel therapeutic agents.